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Ammonium iron(ll) sulfate, commonly known as Mohr's salt, is a key reagent in chemical
dosimetry, particularly in the formulation of the Fricke dosimeter.[1] This system is a well-
established and reliable method for measuring absorbed dose from ionizing radiation.[2] Its
response is based on the radiation-induced oxidation of ferrous ions (Fe2*) to ferric ions (Fe3*)
in an acidic aqueous solution.[3][4] The concentration of the resulting ferric ions is proportional
to the absorbed dose and can be accurately determined using UV-Vis spectrophotometry.[3][5]
Due to its water-based composition (approximately 96% water by weight), the Fricke
dosimeter's dosimetric properties are very similar to those of water, making it an excellent tool
for applications in radiotherapy and other radiation-based technologies.[3][5][6]

Key Applications:

o Reference Dosimetry: The Fricke dosimeter is considered a reference standard dosimetry
system due to its high precision and well-characterized chemical yield.[7]

o Radiotherapy Dose Verification: It is used to measure absorbed dose to water in clinical
settings for the calibration of radiation therapy beams.[5]

 Industrial Radiation Processing: In industrial applications such as the sterilization of medical
devices and food irradiation, ammonium iron(ll) sulfate-based dosimeters are used for dose
mapping and quality control, sometimes in modified forms for high-dose measurements.[3]
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e Gel Dosimetry: Ammonium iron(ll) sulfate is a crucial component in Fricke gel dosimeters,

which allow for the three-dimensional spatial mapping of absorbed dose.[1][9]

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with ammonium

iron(ll) sulfate-based dosimeters.

Table 1. Standard Fricke Dosimeter Composition and Properties

Parameter Value Reference(s)
Ferrous Ammonium Sulfate 1 mM (0.392 g/L) [5][10]
Sodium Chloride (optional) 1 mM (0.058 g/L) [5][10]
_ _ 0.4 M (22 mL/L of 95-98%
Sulfuric Acid [5][10]
H2S04)

Dose Range 5-400 Gy [31[5]
Wavelength for Analysis 304 nm [31[5][10]
. 2174 M~*cm~* at 304 nm and

Molar Absorption Coeff. (€) [10]
25°C

G-value (photons) 1.555 £ 0.017 x 10=® mol-J—1 [5]

Density (p) 1.023 g-cm~3 at 25°C [5][10]

Table 2: Modified and High-Dose Dosimeter Formulations
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Dosimeter Type Key Modifications Dose Range Reference(s)
- ) ) Increased Fez*+
Modified Fricke (High )
concentration to 10 Up to 600 Gy [11]
Dose Rate)
mM; NaCl excluded.
Crystalline Ferrous ] ]
) Solid-state dosimeter. 33.5 - 270 kGy [8]
Ammonium Sulfate
Uses the reduction of
ceric ions (Ce**) to
] cerous ions (Ce3t).
Ceric-Cerous Sulfate ) 0.5 - 50 kGy [12][13]
Not an iron-based
system, but a related
chemical dosimeter.
Potassium Utilizes the reduction
] ) ) 10 - 120 kGy [14]
Dichromate of dichromate ions.
i Addition of xylenol
Fricke Xylenol Gel )
orange and gelatin for  5-30 Gy [9]

(FXG)

3D dosimetry.

Experimental Protocols
Protocol 1: Preparation of Standard Fricke Dosimeter
Solution (1 Liter)

Materials:

1 L volumetric flask

Sodium chloride [NaCl] (analytical grade)

High-purity water (Milli-Q or equivalent)

Sulfuric acid [H2S04] (95-98%, analytical grade)

Ammonium iron(ll) sulfate hexahydrate [(NHa)2Fe(SOa4)2:6H20] (analytical grade)
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Glassware (beakers, graduated cylinders) cleaned with sulfuric acid.

Analytical balance

Procedure:

Acid Dilution: Carefully add 22 mL of concentrated sulfuric acid to approximately 250 mL of
high-purity water in a beaker while stirring. Caution: Always add acid to water, never the
other way around, as the dilution process is highly exothermic.

Dissolving Salts: In a separate beaker, dissolve 0.392 g of ammonium iron(ll) sulfate
hexahydrate and 0.06 g of sodium chloride in a small amount of the diluted sulfuric acid
solution.[5] The sodium chloride helps to protect the solution from organic impurities.[10]

Final Volume: Transfer the dissolved salt solution to the 1 L volumetric flask. Rinse the
beaker with the remaining diluted sulfuric acid and add the rinsing to the volumetric flask.

Mixing: Bring the final volume to 1 L with high-purity water and mix thoroughly.

Storage: Transfer the solution to a clean, glass-stoppered bottle and store in the dark. The
solution should be allowed to stand for 24 hours before use.[5]

Protocol 2: Irradiation and Spectrophotometric
Measurement

Equipment:

UV-Vis Spectrophotometer
Quartz cuvettes (typically 1 cm path length)
Irradiation source (e.g., Co-60 gamma source, linear accelerator)

Dosimeter vials (e.g., quartz or borosilicate glass)

Procedure:

Sample Preparation: Fill the irradiation vials with the Fricke solution.
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e Irradiation: Expose the dosimeter vials to the ionizing radiation field for a predetermined time
or dose.

e Spectrophotometric Analysis:
o Set the spectrophotometer to a wavelength of 304 nm.[5][10]

o Use a non-irradiated Fricke solution as the reference (blank) to zero the
spectrophotometer.

o Measure the optical density (absorbance) of the irradiated solution.

o Ensure temperature control during the reading, as the molar absorption coefficient is
temperature-dependent.[5]

e Dose Calculation: The absorbed dose (D) in Grays (Gy) is calculated using the following
formula:

D (Gy) = AOD / (€ * p * L * G(Fe3*))

Where:

o

AOD is the change in optical density between the irradiated and non-irradiated solutions.

[5]

o ¢ is the molar linear absorption coefficient of Fe3* ions (2174 M~*cm~* at 304 nm and
25°C).[10]

o pis the density of the Fricke solution (1.023 g-cm~3 at 25°C).[5][10]
o L is the optical path length of the cuvette in cm.

o G(Fe3") is the radiation chemical yield of the ferric ions (1.555 x 10=® mol-J~1 for Co-60

gamma rays).[5]

Visualizations
Chemical Reaction Pathway
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The fundamental principle of the Fricke dosimeter is the oxidation of ferrous (Fe2*) to ferric
(Fe?®*) ions by the products of water radiolysis.
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1. Prepare Fricke Solution

2. Fill Dosimeter Vials

3. Irradiate Samples

4. Measure Optical Density
(Spectrophotometry at 304 nm)

5. Calculate Absorbed Dose

6. Report Results

Measured & Constant Values

AOD (Change in Optical Density) € (Molar Absorption Coefficient) p (Solution Density) L (Cuvette Path Length) G(Fe3*) (Radiation Chemical Yield)
" Dose Calculation Formula
D=AOD/(e*p*L*G)

Absorbed Dose (Gy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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